Cas no 13877-94-6 (5-Oxatricyclo[8.2.0.04,6]dodecane,4,12,12-trimethyl-9-methylene-)

5-Oxatricyclo[8.2.0.04,6]dodecane,4,12,12-trimethyl-9-methylene- structure

13877-94-6 structure

Product Name:5-Oxatricyclo[8.2.0.04,6]dodecane,4,12,12-trimethyl-9-methylene-

CAS No:13877-94-6

Molecular Formula:C₁₅H₂₄O

Molecular Weight:220.35046

CID:231532

5-Oxatricyclo[8.2.0.04,6]dodecane,4,12,12-trimethyl-9-methylene- Properties

Names and Identifiers

- 5-Oxatricyclo[8.2.0.04,6]dodecane,4,12,12-trimethyl-9-methylene-
- 4,12,12-Trimethyl-9-methylene-5-oxatricyclo[8.2.0.0<sup>4,6</sup>]dodecane
- 4,5-epoxy-4,11,11-trimethyl-8-methylenebicyclo[7.2.0]undecane
- (1R,4S,7R,11S)-3,3,7,11-tetramethyltricyclo[5.4.0.04,11]undecan-1-ol
- (1R,4S,7R,11S)-3,3,7,11-tetramethyltricyclo< 5.4.0.04,11> undecan-1-ol
- (1R,4SR,5SR,9S)-4,5-epoxycaryophyllene
- 1,4-Ethano-3aH-inden-3a-ol, octahydro-2,2,4,7a-tetramethyl-, (1S-(1alpha,3abeta,4alpha,7abeta))-
- 5,6-epoxy-5,6-dihydrocaryophyllene
- 6,7-epoxycaryophyll-3(15)-ene
- AC1MIZND
- acetylginsenol
- CHEMBL470270
- Einecs 237-642-8
- +Expand
- InChIKey： NVEQFIOZRFFVFW-UHFFFAOYSA-N
- Inchi： InChI=1S/C15H24O/c1-10-5-6-13-15(4,16-13)8-7-12-11(10)9-14(12,2)3/h11-13H,1,5-9H2,2-4H3
- SMILES： C=C1CCC2OC2(C)CCC2C(CC12)(C)C

Computed Properties

Exact Mass: 220.183
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 220.183
Heavy Atom Count: 16
Complexity: 330
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 4
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 12.5A^2

Experimental Properties

LogP: 3.93640
PSA: 12.53000
Boiling Point: 279.7°Cat760mmHg
Flash Point: 119.7°C
Density: 0.98

5-Oxatricyclo[8.2.0.04,6]dodecane,4,12,12-trimethyl-9-methylene- Related Literature

1. Mesoscopic simulations of hydrophilic cross-linked polycarbonate polyurethane networks: structure and morphology†

E. Iype,A. C. C. Esteves,G. de With Soft Matter, 2016,12, 5029-5040
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Noura Zamzam,Marius Kaucikas,Dennis J. Nürnberg,A. William Rutherford,Jasper J. van Thor Phys. Chem. Chem. Phys., 2019,21, 1224-1234
3. Selectfluor-mediated construction of 3-arylselenenyl and 3,4-bisarylselenenyl spiro[4.5]trienones via cascade annulation of N-phenylpropiolamides with diselenides†

Jin-Wei Yuan,Qian Chen,Wen-Tao Wu,Jian-Jun Zhao,Liang-Ru Yang,Yong-Mei Xiao,Pu Mao,Ling-Bo Qu New J. Chem., 2022,46, 9451-9460
4. DNA-based routes to semiconducting nanomaterials

Andrew Houlton,Andrew R. Pike,Miguel Angel Galindo,Benjamin R. Horrocks Chem. Commun., 2009, 1797-1806
5. A time-dependent density functional theory investigation on the nature of the electronic transitions involved in the nonlinear optical response of [Ru(CF3CO2)3T] (T = 4′-(C6H4-p-NBu2)-2,2′:6′,2″-terpyridine)

Filippo De Angelis,Simona Fantacci,Antonio Sgamelotti,Franco Cariati,Dominique Roberto,Francesca Tessore,Renato Ugo Dalton Trans., 2006, 852-859
6. Building block ligands for new molecular conductors: homobimetallic tetrathiafulvalene tetrathiolates and metal diselenolenes and ditellurolenes

J. Mater. Chem., 1995,5, 1581-1587
7. Determination of total phosphorus in soil and sludge by an effective headspace gas chromatographic method

Yukai Zheng,Weide Fu,Rencheng Zhu,Zhanbo Hu,Gang Chen,Xin-Sheng Chai RSC Adv., 2019,9, 40961-40965
8. Engineering coordination architecture by hydrothermal synthesis; preparation, X-ray crystal structure and magnetic behaviour of the coordination solid [Mn3{C6H3(CO2)3-1,3,5}2]

Chem. Commun., 1996, 823-824
9. Catalytic coupling of CO2 with epoxide by metal macrocycles functionalized with imidazolium bromide: insights into the mechanism and activity regulation from density functional calculations†

Ping Li,Zexing Cao Dalton Trans., 2019,48, 1344-1350
10. Front cover

Food Funct., 2021,12, 5671-5671

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